Cas no 1806356-95-5 (2,6-Dichloro-3-(trifluoromethoxy)toluene)

• Product Name: 2,6-Dichloro-3-(trifluoromethoxy)toluene
• CAS No: 1806356-95-5
• MF: C₈H₅Cl₂F₃O
• MW: 245.025911092758
• CID: 5006428
• Update Time: 2025-10-28

2,6-Dichloro-3-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-3-(trifluoromethoxy)toluene

• Inchi： 1S/C8H5Cl2F3O/c1-4-5(9)2-3-6(7(4)10)14-8(11,12)13/h2-3H,1H3
• InChI Key： TXDJTKMIRKCBPX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2

Additional information on 2,6-Dichloro-3-(trifluoromethoxy)toluene

2,6-Dichloro-3-(trifluoromethoxy)toluene: A Comprehensive Overview

2,6-Dichloro-3-(trifluoromethoxy)toluene, also known by its CAS number 1806356-95-5, is a highly specialized organic compound with significant applications in various industrial and chemical sectors. This compound is characterized by its unique structure, which includes a toluene derivative substituted with two chlorine atoms at the 2 and 6 positions and a trifluoromethoxy group at the 3 position. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in research and development.

The synthesis of 2,6-Dichloro-3-(trifluoromethoxy)toluene involves a series of carefully controlled reactions, often utilizing advanced catalytic systems to achieve high yields and purity. Recent studies have focused on optimizing the synthesis process to minimize environmental impact and improve efficiency. For instance, researchers have explored the use of microwave-assisted synthesis techniques, which have shown promise in reducing reaction times while maintaining product quality.

In terms of physical properties, 2,6-Dichloro-3-(trifluoromethoxy)toluene exhibits a melting point of approximately 45°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various solution-based reactions. The compound's stability under thermal and oxidative conditions has been extensively studied, with findings indicating that it remains stable under typical storage conditions but may degrade under harsh oxidative environments.

The chemical properties of 2,6-Dichloro-3-(trifluoromethoxy)toluene are heavily influenced by its substituents. The electron-withdrawing trifluoromethoxy group at the 3 position significantly affects the electronic distribution of the molecule, enhancing its reactivity in certain contexts. This makes it an attractive candidate for use as an intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.

Recent research has highlighted the potential of 2,6-Dichloro-3-(trifluoromethoxy)toluene as a building block for developing novel herbicides and insecticides. Its ability to inhibit key enzymes involved in plant growth and pest metabolism has been demonstrated in laboratory studies. Furthermore, ongoing investigations into its environmental fate suggest that it undergoes rapid degradation under sunlight exposure, reducing its persistence in aquatic ecosystems.

In addition to its pesticidal applications, 2,6-Dichloro-3-(trifluoromethoxy)toluene has found utility in the synthesis of advanced materials such as fluoropolymers and specialty resins. Its unique combination of chlorine and trifluoromethoxy groups provides excellent compatibility with various polymerization techniques, leading to materials with enhanced thermal stability and chemical resistance.

The demand for 2,6-Dichloro-3-(trifluoromethoxy)toluene has grown significantly in recent years due to its versatility across multiple industries. However, its production requires adherence to stringent safety protocols to ensure worker protection and minimize environmental impact. Advances in green chemistry practices have been integrated into its manufacturing processes to address these concerns effectively.

In conclusion, 2,6-Dichloro-3-(trifluoromethoxy)toluene, CAS number 1806356-95-5, stands as a prime example of how tailored molecular design can lead to compounds with diverse applications. With ongoing research uncovering new potential uses and improved synthetic methods, this compound is poised to play an increasingly important role in both academic research and industrial production.